Cas no 1543813-50-8 (Methyl 4-aminooxane-2-carboxylate)

• Product Name: Methyl 4-aminooxane-2-carboxylate
• CAS No: 1543813-50-8
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 6206130
• PubChem ID: 83914204
• Update Time: 2025-05-22

Methyl 4-aminooxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-aminooxane-2-carboxylate
• EN300-6793416
• 1543813-50-8
• Methyl 4-aminooxane-2-carboxylate

• Inchi： 1S/C7H13NO3/c1-10-7(9)6-4-5(8)2-3-11-6/h5-6H,2-4,8H2,1H3
• InChI Key： QJATZDWCXVMGEL-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C(=O)OC)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Methyl 4-aminooxane-2-carboxylate

Comprehensive Overview of Methyl 4-aminooxane-2-carboxylate (CAS No. 1543813-50-8): Properties, Applications, and Industry Insights

Methyl 4-aminooxane-2-carboxylate (CAS No. 1543813-50-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This oxane-derived ester combines a six-membered oxygen-containing heterocycle with an amino and ester functional group, making it a versatile intermediate for synthetic applications. The compound's molecular formula, C₇H₁₃NO₃, and precise stereochemistry contribute to its growing relevance in asymmetric synthesis and drug discovery pipelines.

Recent trends in green chemistry have spurred interest in Methyl 4-aminooxane-2-carboxylate as researchers explore sustainable synthetic routes. The compound's chiral center at position 2 of the oxane ring makes it particularly valuable for producing enantiomerically pure substances, addressing the pharmaceutical industry's demand for stereoselective compounds. Analytical techniques like HPLC-MS and ¹H/¹³C NMR spectroscopy confirm its high purity (>98%), while computational chemistry studies predict favorable ADME properties for potential bioactive derivatives.

The structure-activity relationship of 1543813-50-8 has become a focal point in medicinal chemistry, especially for designing novel G-protein coupled receptor (GPCR) modulators. Its rigid oxane scaffold serves as an excellent bioisostere for phenyl rings in lead optimization, potentially improving metabolic stability. Current patent literature reveals applications in developing central nervous system (CNS) therapeutics, with particular interest in its potential to cross the blood-brain barrier—a hot topic in neuroscience drug development circles.

From a synthetic chemistry perspective, Methyl 4-aminooxane-2-carboxylate offers multiple sites for selective modification. The methyl ester group allows straightforward hydrolysis or transesterification, while the 4-position amino group enables diverse derivatization through amide formation or reductive alkylation. These features align with current industry demands for multifunctional building blocks that can streamline parallel synthesis workflows. Process chemists particularly value its stability under standard storage conditions (2-8°C in inert atmosphere) and compatibility with common coupling reagents.

Emerging applications in crop protection chemicals demonstrate the compound's agricultural potential. The oxane core's resemblance to sugar moieties suggests possible interactions with plant enzyme systems, making CAS 1543813-50-8 a candidate for developing new-generation biopesticides. This connection to sustainable agriculture solutions resonates with current environmental concerns and the global push for reduced ecological impact in agrochemicals.

Quality control protocols for Methyl 4-aminooxane-2-carboxylate typically involve chiral stationary phase chromatography to ensure enantiomeric purity, reflecting the pharmaceutical industry's stringent standards. The compound's physicochemical properties—including water solubility (23 mg/mL at 25°C) and logP value (0.89)—make it suitable for various formulation approaches. These characteristics are frequently searched by formulation scientists optimizing drug delivery systems.

Recent advances in continuous flow chemistry have opened new possibilities for scaling up production of 1543813-50-8, addressing common questions about manufacturing scalability. The compound's thermal stability (decomposition point >180°C) makes it compatible with modern flow reactor systems, potentially reducing production costs—a significant consideration in the competitive fine chemicals market.

The scientific community continues to investigate structure-property relationships of this oxane derivative through computational modeling and crystallography studies. Published data reveals interesting hydrogen bonding patterns that may explain its molecular recognition properties, a subject of particular interest in supramolecular chemistry applications. These findings position the compound as a potential scaffold for designing functional materials.

Regulatory aspects of Methyl 4-aminooxane-2-carboxylate remain favorable, with no significant restrictions reported in major chemical inventories. This regulatory status, combined with its synthetic versatility, makes it an attractive candidate for international collaborative research projects—a trending topic in academic and industrial R&D circles seeking globally compliant intermediates.

Future research directions for CAS 1543813-50-8 may explore its potential in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs) and other targeted therapies. The compound's balanced lipophilicity and functional group compatibility suggest promise in this rapidly growing therapeutic area. Such applications align perfectly with current investment trends in precision medicine and personalized therapeutics.